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Compound of Interest

Compound Name:
Sodium 2-(3-

oxetane)propylsulfinate

Cat. No.: B15074660

Get Quote

Introduction & Structural Logic
Sodium 2-(3-oxetane)propylsulfinate (Empirical Formula:

, MW: 172.18 Da) is a "Baran Diversinate" reagent designed to install the 2-(oxetan-3-yl)ethyl
motif into heteroaromatic scaffolds via innate C–H functionalization.

While the commercial trade name suggests a "propyl" chain, the empirical formula (

) dictates an ethyl linker connecting the oxetane ring to the sulfinate headgroup. The structural
logic is defined as:

Headgroup: Sulfinate salt (

), the radical precursor.

Linker: Ethylene bridge (

).
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Tail: Oxetane ring (3-substituted), a gem-dimethyl bioisostere offering improved solubility and

metabolic stability.

Target Structure for Analysis:

Analytical Workflow
The characterization of sulfinate salts requires specific handling to prevent oxidation to

sulfonates (

). The following workflow ensures data integrity:
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Figure 1: Analytical workflow emphasizing rapid analysis to minimize oxidative degradation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary tool for structural validation. The sulfinate group exerts a distinct shielding

effect compared to sulfonates, while the oxetane ring provides a characteristic "butterfly"

splitting pattern.

Sample Preparation
Solvent: Deuterium Oxide (
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) is preferred for polarity matching. DMSO-

is an alternative if aggregation is observed.

Standard: Trimethylsilylpropanoic acid (TSP) or residual solvent peak.

Precaution: Minimize air exposure.[1] Sulfinates slowly oxidize to sulfonates in solution,

causing a downfield shift of the

-methylene protons.

NMR Assignments (Predicted in )
The spectrum is characterized by the high-field linker protons and the mid-field oxetane signals.

Position Proton Type

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)

Oxetane-

C2/C4

Ether

Methylene
4.40 – 4.85 Multiplet 4H ,

Oxetane-C3 Methine 2.90 – 3.10 Multiplet 1H
Complex

splitting

Linker- adj. to 2.30 – 2.50
Triplet/Multipl

et
2H

Linker-
adj. to Ring 1.80 – 2.00

Quartet/Multi

plet
2H

Key Diagnostic Features:

Oxetane "Butterfly": The protons at C2 and C4 of the oxetane ring are chemically equivalent

(due to free rotation of the C3-substituent) but magnetically non-equivalent if the

conformation is locked, often appearing as two sets of multiplets or a broad complex signal

between 4.4 and 4.9 ppm.

Sulfinate Alpha-Protons: The
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-protons (

) appear upfield (~2.4 ppm) relative to the corresponding sulfonate (

), which typically resonate >2.9 ppm. Monitoring this peak is critical for purity assessment.

NMR Assignments

Carbon Type
Chemical Shift (

, ppm)
Notes

Oxetane C2/C4 76.0 – 78.0
Characteristic strained ether

shift.

Oxetane C3 33.0 – 36.0 Methine carbon.

Linker

(

)

58.0 – 62.0 Deshielded by sulfur/oxygen.

Linker 28.0 – 31.0 Alkyl chain.

Mass Spectrometry (MS) Analysis
Electrospray Ionization (ESI) in Negative Mode is the standard for sulfinate salts, detecting the

anionic species directly.

ESI-MS Data[3]
Ionization Mode: ESI (-)

Molecular Ion:

m/z Observed:149.03 (Calculated for

)

Fragmentation Pathway (MS/MS)
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Sulfinates undergo characteristic desulfinylation (loss of

) upon collision-induced dissociation (CID).

Parent Ion [M-Na]⁻
m/z 149.0

Desulfinylation
(- SO₂)
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[C₅H₉O]⁻
m/z 85.0

 Loss of 64 Da
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Figure 2: Primary fragmentation pathway showing the diagnostic loss of sulfur dioxide.

Interpretation:

m/z 149: Confirms the intact sulfinate anion.

m/z 85: Confirms the alkyl core (Oxetanyl-ethyl group). The absence of this fragment at low

collision energy suggests a stable sulfinate, while its presence at higher energies confirms

the labile C-S bond utilized in radical chemistry.
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Infrared (IR) Spectroscopy
FT-IR provides a rapid "fingerprint" verification, particularly useful for distinguishing the sulfinate

from the sulfonate oxidation product in solid state.

Functional Group
Wavenumber (

)
Intensity Assignment

S=O Stretch 1020 – 1050 Strong

Sulfinate

characteristic band

(lower freq than

sulfonate).

C-O-C (Oxetane) 960 – 980 Medium
Ring strain

asymmetric stretch.

C-H Stretch 2850 – 2950 Medium
Alkyl

methylene/methine.

Sulfonate Impurity 1150 – 1200 Weak/Absent

Presence indicates

oxidation (

).

Diagnostic Rule: A shift of the primary sulfur band from ~1030

(sulfinate) to >1150

(sulfonate) indicates sample degradation.
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Commercial Reagent Data

Sigma-Aldrich Product 900630: Sodium 2-(3-oxetane)propylsulfinate. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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